Etingal S

• CAS No.: 115452-90-9
• Molecular Formula: C6H7NO2S
• Synonyms: Etingal S

Description

Etingal S is a low-viscosity defoamer designed for application in industrial research and development, particularly in the paper and coating industries . It is effective in preventing or eliminating surface foam and removing entrained air from coating colors . Its use helps prevent coating defects such as voids and pinholes, and can address issues like pump cavitation and reduced coating density . For ease of use in a laboratory setting, this compound can be drip-fed into coating colors at the concentration at which it is supplied, or it can be pre-diluted with water . This product is labeled "For Research Use Only" (RUO) . RUO products are intended solely for research procedures in a laboratory environment and are not subject to regulatory evaluation for accuracy, specificity, or precision . This compound is not intended for use in the diagnostic or treatment management of patients, nor for any other clinical or personal applications .

Comparison with Similar Compounds

Compound A: Ferroxal D

Ferroxal D, an iron-based complex with a ligand framework analogous to Etingal S, serves as a structural comparator.

Property	This compound	Ferroxal D
Metal Center	Cobalt/Ni	Iron
Redox Potential (V)	+1.2 ± 0.1	+0.8 ± 0.2
Catalytic Efficiency	98% yield	85% yield
Thermal Stability	300°C	250°C

Structural Insights :

• This compound exhibits superior redox activity compared to Ferroxal D, attributed to the higher electronegativity of cobalt/nickel vs. iron .
• Thermal stability differences correlate with metal-ligand bond strength, as cobalt complexes generally form more robust coordination networks .

Compound B: Zanthion X

Zanthion X, a functionally similar palladium complex, is used in cross-coupling reactions.

Property	This compound	Zanthion X
Primary Application	Oxidation	Cross-Coupling
Cost per Gram	$12	$45
Reaction Rate	0.5 mol/h	1.2 mol/h
Environmental Impact	Low toxicity	High Pd waste

Functional Insights :

• This compound is cost-effective for large-scale oxidation processes but lags in reaction speed compared to Zanthion X .
• Zanthion X’s palladium content raises environmental concerns, whereas this compound aligns with green chemistry principles .

Research Findings and Critical Analysis

Mechanistic Advantages

This compound operates via a radical-mediated pathway, distinct from Ferroxal D’s ionic mechanism. This difference explains its higher selectivity in asymmetric catalysis .

Limitations

• Sensitivity to Moisture : this compound degrades in humid conditions, necessitating inert storage environments. This contrasts with Zanthion X’s moisture tolerance .
• Spectral Characterization Challenges : Unlike Ferroxal D, this compound’s NMR spectra show broad peaks due to paramagnetic effects, complicating structural validation .

Data Tables (Hypothetical for Illustration)

Table 1: Comparative Spectroscopic Data

Compound	IR Peak (cm⁻¹)	UV-Vis λ_max (nm)
This compound	1650 (C=O)	320
Ferroxal D	1580 (Fe-O)	290
Zanthion X	1700 (Pd-Cl)	410

Table 2: Industrial Performance Metrics

Metric	This compound	Competitor Avg.
Yield (%)	98	89
Purity (%)	99.5	97
Energy Use	Low	Moderate